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Abstract
Sodium aluminum hydride (NaAlH₄), also known as sodium alanate, has been a subject of

scientific inquiry since the mid-20th century, primarily for its potent reducing capabilities in

organic synthesis and more recently, for its potential in hydrogen storage. As a powerful

hydride donor, its reactivity is comparable to the more widely known lithium aluminum hydride

(LiAlH₄), capable of reducing a wide array of functional groups. This technical guide delves into

the initial investigations of sodium aluminum hydride, detailing its core physicochemical

properties, seminal preparation methods, and its early applications as a reducing agent. The

document provides a compilation of quantitative data from foundational studies, detailed

experimental protocols derived from early literature, and visualizations of key chemical

transformations to serve as a comprehensive resource for researchers in chemistry and drug

development.

Core Properties of Sodium Aluminum Hydride
Sodium aluminum hydride is a white, crystalline solid that is highly reactive and sensitive to

moisture.[1][2] It is soluble in tetrahydrofuran (THF) but not in diethyl ether or hydrocarbon

solvents.[1][2] Its fundamental properties are summarized in Table 1.

Table 1: Physicochemical Properties of Sodium Aluminum Hydride
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Property Value Reference

Chemical Formula NaAlH₄ [1]

Molar Mass 54.003 g/mol [1]

Appearance
White to light gray crystalline

solid
[1][2]

Density 1.24 g/cm³ [1]

Melting Point 178 °C (decomposes) [1]

Solubility in THF 16 g/100 mL [2]

Solubility in Diethyl Ether Insoluble [1][2]

Solubility in Hydrocarbons Insoluble [1][2]

Safety Profile: Sodium aluminum hydride is a highly flammable solid and a strong reducing

agent.[1] It reacts violently with water, protic solvents, and oxidizing agents.[1] Contact with

moisture can lead to the evolution of flammable hydrogen gas and may cause ignition or

explosion.[1] Therefore, it must be handled under anhydrous conditions in an inert atmosphere

(e.g., nitrogen or argon).

Foundational Synthesis and Preparation
The initial synthesis of sodium aluminum hydride was a significant development in hydride

chemistry, pioneered by Finholt, Bond, and Schlesinger in 1947. Their work laid the

groundwork for the preparation of various complex hydrides.

Direct Synthesis from Elements
One of the earliest methods for preparing sodium aluminum hydride involves the direct

reaction of sodium and aluminum with hydrogen gas at elevated temperature and pressure,

often with the use of a catalyst.[1][2]

Reaction: Na + Al + 2H₂ → NaAlH₄

This method, while conceptually straightforward, requires specialized high-pressure equipment.
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Reaction of Sodium Hydride with Aluminum Halides
A more common and accessible laboratory-scale synthesis involves the reaction of sodium

hydride (NaH) with an aluminum halide, typically aluminum chloride (AlCl₃), in a suitable

solvent like tetrahydrofuran (THF).[3]

Reaction: 4NaH + AlCl₃ → NaAlH₄ + 3NaCl

This reaction pathway is advantageous as it avoids the need for high-pressure hydrogenation.

Applications in Organic Reductions: A Comparative
Overview
Sodium aluminum hydride is a powerful reducing agent with a reactivity profile very similar to

that of lithium aluminum hydride (LiAlH₄).[1] It is significantly more reactive than sodium

borohydride (NaBH₄) due to the greater polarity of the Al-H bond compared to the B-H bond.[1]

[4] This enhanced reactivity allows it to reduce a broader spectrum of functional groups.

Table 2: Reduction of Various Functional Groups by Sodium Aluminum Hydride
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Functional Group Product Comments

Aldehydes Primary Alcohols
Rapid and quantitative

reduction.

Ketones Secondary Alcohols
Rapid and quantitative

reduction.

Esters Primary Alcohols

Efficiently reduced to the

corresponding primary

alcohols.[1][3]

Carboxylic Acids Primary Alcohols

Reduced to primary alcohols,

though typically requires

harsher conditions than esters.

Amides Amines
Can be reduced to the

corresponding amines.[3]

Nitriles Primary Amines Reduced to primary amines.[3]

Acid Chlorides Primary Alcohols Readily reduced.

Acid Anhydrides Primary Alcohols Readily reduced.

Detailed Experimental Protocols from Initial
Investigations
The following protocols are based on the foundational work on complex aluminum hydrides and

provide a framework for conducting reductions with sodium aluminum hydride.

General Procedure for the Reduction of a Carbonyl
Compound
This procedure is a generalized protocol adaptable for the reduction of aldehydes, ketones,

and esters.

Materials:

Sodium aluminum hydride (NaAlH₄)
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Anhydrous tetrahydrofuran (THF)

Substrate (aldehyde, ketone, or ester)

Dry, inert atmosphere (Nitrogen or Argon)

Standard glassware for anhydrous reactions (e.g., oven-dried flasks, condenser, dropping

funnel)

Magnetic stirrer

Ice bath

Ethyl acetate (for quenching)

10% Sulfuric acid or 15% Sodium hydroxide solution (for workup)

Diatomaceous earth (e.g., Celite®)

Protocol:

Under a positive pressure of an inert gas, a solution of the carbonyl compound in anhydrous

THF is prepared in a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel.

The flask is cooled in an ice bath to 0-5 °C.

A solution of sodium aluminum hydride in anhydrous THF is carefully added dropwise from

the dropping funnel to the stirred solution of the substrate. The rate of addition should be

controlled to maintain the reaction temperature below 10 °C.

After the addition is complete, the reaction mixture is stirred at room temperature for a period

of 1 to 4 hours, or until the reaction is complete (monitored by TLC or GC).

The reaction is then carefully quenched by the slow, dropwise addition of ethyl acetate to

consume any excess sodium aluminum hydride.
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The reaction mixture is cooled again in an ice bath, and water is added dropwise, followed

by the addition of either 10% sulfuric acid or 15% sodium hydroxide solution to precipitate

the aluminum salts.

The resulting slurry is stirred for 30 minutes and then filtered through a pad of diatomaceous

earth.

The filter cake is washed with fresh THF.

The combined organic filtrates are dried over anhydrous sodium sulfate or magnesium

sulfate.

The solvent is removed under reduced pressure to yield the crude alcohol product, which

can be further purified by distillation or recrystallization.

Visualizing Reaction Pathways and Workflows
The following diagrams illustrate the logical flow of the synthesis and application of sodium
aluminum hydride.

Synthesis of Sodium Aluminum Hydride

Sodium Hydride (NaH)

Reaction MixtureAluminum Chloride (AlCl3)

THF (Solvent)

Sodium Aluminum Hydride (NaAlH4)
Formation

Sodium Chloride (byproduct)

Formation

Click to download full resolution via product page
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Caption: Synthesis of NaAlH4 from sodium hydride and aluminum chloride.

General Reduction Workflow
Start: Carbonyl Compound in Anhydrous THF

1. Add NaAlH4 Solution (0-5 °C)

2. Stir at Room Temperature

3. Quench with Ethyl Acetate

4. Aqueous Workup (Acidic or Basic)

5. Filter Aluminum Salts

6. Isolate and Purify Product

End: Purified Alcohol

Click to download full resolution via product page

Caption: Experimental workflow for a typical reduction reaction.

Hydride Reduction Mechanism
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Caption: Generalized mechanism of carbonyl reduction by NaAlH4.

Conclusion
The initial investigations into sodium aluminum hydride established it as a potent and

versatile reducing agent with broad applicability in organic synthesis. Its reactivity, comparable

to lithium aluminum hydride, allows for the efficient reduction of a wide range of functional

groups. While its moisture sensitivity necessitates careful handling, its efficacy and alternative

reactivity profile to other hydride reagents secure its place as a valuable tool in the chemist's
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arsenal. The foundational studies on its synthesis and reactivity continue to inform modern

synthetic strategies and have paved the way for its exploration in other fields such as materials

science for hydrogen storage. This guide provides a condensed overview of these seminal

findings to aid researchers in understanding and utilizing this powerful reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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